Cas no 2171518-17-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid
• CAS No: 2171518-17-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6193553
• PubChem ID: 165582900
• Update Time: 2025-07-20

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid
• 2171518-17-3
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidin-2-yl}acetic acid
• EN300-1527589

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(33)30-15-9-8-10-18(30)16-24(31)32)29-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23,25H,8-10,15-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： ORUSTMLEHHMTFK-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid

Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid (CAS No. 2171518-17-3)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid (CAS No. 2171518-17-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-Fmoc protected peptides, which are critical intermediates in the production of biologically active peptides. Its unique structure, featuring a piperidine ring and a 3,3-dimethylbutanoyl moiety, makes it a valuable building block for designing novel therapeutic agents.

The growing demand for peptide-based drugs has heightened interest in compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid. Researchers are particularly focused on its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. This method is favored for its mild deprotection conditions and compatibility with a wide range of amino acid derivatives. The compound’s CAS No. 2171518-17-3 is frequently searched in scientific databases, reflecting its importance in drug discovery and bioconjugation applications.

In recent years, the pharmaceutical industry has seen a surge in the development of peptide therapeutics targeting chronic diseases such as diabetes, cancer, and cardiovascular disorders. 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid plays a pivotal role in this trend, as its structural features enable the synthesis of peptide mimetics with enhanced stability and bioavailability. Its piperidine core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs, contributing to improved pharmacokinetic properties.

Another area of interest is the compound’s potential in bioconjugation techniques, where it is used to link peptides to other molecules such as fluorescent probes or drug delivery systems. This application is crucial for advancing targeted therapy and diagnostic imaging. The Fmoc-protected nature of this compound ensures selective reactivity, making it a preferred choice for chemoselective ligation strategies. Researchers often inquire about its synthetic protocols and purification methods, underscoring its technical relevance.

From a chemical perspective, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid exhibits excellent solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), facilitating its use in automated peptide synthesizers. Its stability under SPPS conditions and compatibility with microwave-assisted synthesis further enhance its utility. The compound’s CAS No. 2171518-17-3 is often cross-referenced with peptide coupling reagents such as HBTU and PyBOP, highlighting its integration into modern peptide chemistry workflows.

As the field of precision medicine expands, the demand for high-purity amino acid derivatives like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid is expected to rise. Its applications extend beyond traditional peptide synthesis to include protein engineering and biomaterials science. For instance, it is being explored in the design of self-assembling peptides for tissue engineering and nanomedicine. These interdisciplinary applications make it a subject of ongoing research and a frequent topic in scientific literature.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-2-yl}acetic acid (CAS No. 2171518-17-3) is a versatile and indispensable tool in peptide research and drug development. Its unique chemical properties, combined with its broad applicability, ensure its continued relevance in both academic and industrial settings. For researchers seeking reliable Fmoc-protected building blocks, this compound represents a cornerstone of modern synthetic chemistry.